molecular formula C18H19FN2O2S B1195008 4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester

4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester

Cat. No. B1195008
M. Wt: 346.4 g/mol
InChI Key: DESKQVSDJBADCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[[[2-(4-fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester is a benzoate ester.

Scientific Research Applications

Synthesis Methods and Applications

  • OxymaPure/DIC in Synthesis : A study by El‐Faham et al. (2013) demonstrated the use of OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) combined with DIC for synthesizing a series of α-ketoamide derivatives. These derivatives include compounds structurally related to the requested chemical. This method offers advantages in purity and yield (El‐Faham et al., 2013).

  • 1,3-Dipolar Cycloaddition Reactions : Stauss et al. (1972) explored the 1,3-dipolar addition of acetylenedicarboxylic esters to related compounds. This study provides an understanding of the chemical reactions that might be applicable in the synthesis or modification of the compound of interest (Stauss et al., 1972).

  • Swallow-Tailed Compounds with Perfluorinated Chains : Research by Lose et al. (1998) on 4-[4-(4-n-octyloxybenzoyloxy)benzoyloxy]benzylidenemalonic acid bis(perfluoralkyl) esters demonstrates the study of compounds with structural similarities. This research provides insights into the liquid crystalline behavior of such compounds (Lose et al., 1998).

Synthesis of Related Compounds

  • Synthesis of 5-Substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic Acid Ethyl Esters : A study by Gokulan et al. (2012) involved the synthesis of related pyrazole-4-carboxylic acid ethyl esters. This research can provide a framework for understanding similar synthetic processes (Gokulan et al., 2012).

  • Ethyl Ester of 3-Benzyl-3-methyl-2-cyano-4-cyclohexylbutanoic Acid Synthesis : Research by Григорян et al. (2011) on the synthesis of a related ethyl ester provides insights into the chemical processes and reactions that could be relevant to the compound (Григорян et al., 2011).

  • N-Acyl Derivatives of Anthranilic Acid : Slobodianiuk et al. (2019) synthesized a series of N-acyl derivatives of anthranilic acid, which includes compounds with structural similarities to the requested chemical (Slobodianiuk et al., 2019).

  • Synthesis of Alkyl Amino Alkanol Esters of p-Ethoxy Benzoic Acid : Millikan and Wade (1964) explored the preparation of alkyl amino alkanol esters of p-ethoxy benzoic acid. This research might offer parallel insights for synthesizing structurally similar compounds (Millikan & Wade, 1964).

properties

Product Name

4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester

Molecular Formula

C18H19FN2O2S

Molecular Weight

346.4 g/mol

IUPAC Name

ethyl 4-[2-(4-fluorophenyl)ethylcarbamothioylamino]benzoate

InChI

InChI=1S/C18H19FN2O2S/c1-2-23-17(22)14-5-9-16(10-6-14)21-18(24)20-12-11-13-3-7-15(19)8-4-13/h3-10H,2,11-12H2,1H3,(H2,20,21,24)

InChI Key

DESKQVSDJBADCD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=S)NCCC2=CC=C(C=C2)F

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester
Reactant of Route 4
Reactant of Route 4
4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester
Reactant of Route 5
Reactant of Route 5
4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester
Reactant of Route 6
Reactant of Route 6
4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.